Cas no 2307784-95-6 (oxalic acid;(2R,3S)-2-phenyloxetan-3-amine)

• Product Name: oxalic acid;(2R,3S)-2-phenyloxetan-3-amine
• CAS No: 2307784-95-6
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5264116
• Update Time: 2025-11-04

oxalic acid;(2R,3S)-2-phenyloxetan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanamine, 2-phenyl-, ethanedioate (1:1), (2R,3S)-rel-
• oxalic acid;(2R,3S)-2-phenyloxetan-3-amine

• Inchi： 1S/C9H11NO.C2H2O4/c10-8-6-11-9(8)7-4-2-1-3-5-7;3-1(4)2(5)6/h1-5,8-9H,6,10H2;(H,3,4)(H,5,6)/t8-,9+;/m0./s1
• InChI Key： SYQANWYZMGPNRW-OULXEKPRSA-N
• SMILES： C(=O)(O)C(=O)O.N[C@H]1CO[C@@H]1C1C=CC=CC=1

Additional information on oxalic acid;(2R,3S)-2-phenyloxetan-3-amine

Exploring Oxalic Acid and (2R,3S)-2-Phenyloxetan-3-Amine (CAS No. 2307784-95-6): Properties, Applications, and Market Insights

The chemical compound oxalic acid combined with (2R,3S)-2-phenyloxetan-3-amine (CAS No. 2307784-95-6) represents a fascinating area of study in modern chemistry. This unique combination has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and specialty materials. In this comprehensive overview, we delve into the molecular characteristics, synthesis methods, and emerging uses of this compound, while addressing frequently asked questions from researchers and industry professionals.

Oxalic acid, a naturally occurring dicarboxylic acid, forms an interesting complex with the chiral amine (2R,3S)-2-phenyloxetan-3-amine. The resulting compound exhibits distinctive properties that make it valuable for asymmetric synthesis and as a building block in medicinal chemistry. Recent studies highlight its potential as a ligand in catalytic systems and as a precursor for bioactive molecules, aligning with current trends in green chemistry and sustainable pharmaceutical development.

The structural features of CAS 2307784-95-6 contribute to its versatility. The oxalic acid component provides two carboxylic acid functional groups, while the (2R,3S)-2-phenyloxetan-3-amine moiety introduces stereochemical complexity and aromatic character. This combination creates opportunities for hydrogen bonding interactions and chiral recognition, properties highly sought after in drug discovery and material science applications.

Current research focuses on optimizing synthetic routes for oxalic acid (2R,3S)-2-phenyloxetan-3-amine derivatives. Scientists are particularly interested in developing environmentally benign preparation methods that minimize waste and energy consumption. These efforts respond to growing industry demands for sustainable chemical processes and align with principles of green chemistry that dominate contemporary discussions in the field.

In pharmaceutical applications, the chiral nature of (2R,3S)-2-phenyloxetan-3-amine makes it valuable for creating enantiomerically pure compounds. The pharmaceutical industry shows increasing interest in such chiral building blocks, as evidenced by numerous patent filings and research publications. This trend reflects the broader movement toward more selective and effective medications with reduced side effects.

The agrochemical sector has also explored derivatives of CAS 2307784-95-6 for developing novel crop protection agents. The unique structural features may contribute to selective interactions with biological targets in pests while maintaining favorable environmental profiles. These developments address current concerns about food security and sustainable agriculture practices.

Material science researchers have investigated oxalic acid phenyloxetanamine complexes for their potential in creating advanced materials. The compound's ability to form coordination complexes and participate in supramolecular assembly makes it interesting for designing functional materials with specific optical or electronic properties. This aligns with growing interest in smart materials and nanotechnology applications.

Market analysis indicates steady growth in demand for specialty chemicals like (2R,3S)-2-phenyloxetan-3-amine oxalate. The compound's niche applications in high-value sectors contribute to its market potential. Industry reports suggest increasing investment in research and development of similar chiral compounds, reflecting broader trends in fine chemicals and pharmaceutical intermediates.

Quality control and analytical characterization of CAS 2307784-95-6 present specific challenges due to its chiral nature. Advanced techniques such as chiral HPLC and X-ray crystallography are often employed to ensure purity and confirm stereochemical configuration. These analytical considerations are crucial for researchers working with this compound, as they frequently inquire about proper characterization methods.

Storage and handling recommendations for oxalic acid (2R,3S)-2-phenyloxetan-3-amine follow standard laboratory practices for organic compounds. Proper conditions help maintain stability and prevent degradation, which is particularly important for chiral compounds where stereochemical integrity must be preserved. These practical considerations are common topics in researcher forums and technical discussions.

The future outlook for 2307784-95-6 appears promising as new applications continue to emerge. Ongoing research explores its potential in asymmetric catalysis, medicinal chemistry, and advanced materials. The compound's unique structural features position it well to contribute to innovations in these rapidly evolving fields, making it a subject of continued scientific and industrial interest.

For researchers considering working with oxalic acid phenyloxetanamine derivatives, understanding the compound's reactivity patterns is essential. The carboxylic acid groups of oxalic acid can participate in various transformations, while the amine functionality offers additional modification possibilities. This versatility makes the compound valuable for synthetic chemistry applications, as evidenced by its growing presence in scientific literature.

Environmental and regulatory aspects of (2R,3S)-2-phenyloxetan-3-amine oxalate continue to evolve alongside its applications. Current assessments indicate favorable profiles for many uses, though specific applications may require additional evaluation. These considerations reflect the chemical industry's increasing focus on sustainability and responsible innovation.

In conclusion, CAS 2307784-95-6 represents an intriguing case study in modern chemical research and development. The combination of oxalic acid with (2R,3S)-2-phenyloxetan-3-amine creates opportunities across multiple disciplines, from pharmaceutical development to advanced materials. As research progresses, this compound will likely continue to reveal new possibilities and applications, contributing to scientific advancement and technological innovation.